Cas no 898746-42-4 (6-Fluoro-1H-pyrrolo[2,3-B]pyridine)

• Product Name: 6-Fluoro-1H-pyrrolo[2,3-B]pyridine
• CAS No: 898746-42-4
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD06659668
• CID: 715130
• PubChem ID: 24728891
• Update Time: 2025-11-02

6-Fluoro-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H-Pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 6-fluoro-
• 6-Fluoro-7-azaindole
• RW3295
• 1H-Pyrrolo[2,3-b]pyridine,6-fluoro-
• ZALXIVQPEUDQPO-UHFFFAOYSA-N
• BCP09441
• FCH853225
• PB21935
• LS40390
• 6-fluoranyl-1H-pyrrolo[2,3-b]pyridine
• SY023861
• AM807062
• AB0027431
• AX8217077
• W9262
• ST24024387
• A843359
• 6-Fluoro-1H-pyrrolo[2,3-b]pyridine (ACI)
• CS-D0706
• MFCD06659668
• AKOS006293132
• J-518703
• SCHEMBL684703
• 6-Fluoro-1H-pyrrolo[2 pound not3-b]pyridine
• AS-18602
• DTXSID50646553
• 898746-42-4
• 6-Fluoro-1H-pyrrolo[2,3-B]pyridine

• MDL： MFCD06659668
• Inchi： 1S/C7H5FN2/c8-6-2-1-5-3-4-9-7(5)10-6/h1-4H,(H,9,10)
• InChI Key： ZALXIVQPEUDQPO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(NC=C2)N=1

Computed Properties

• Exact Mass: 136.04400
• Monoisotopic Mass: 136.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 1.7

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.35
• Refractive Index: 1.658
• PSA: 28.68000
• LogP: 1.70200

6-Fluoro-1H-pyrrolo[2,3-B]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Fluoro-1H-pyrrolo[2,3-B]pyridine

6-Fluoro-1H-pyrrolo[2,3-B]pyridine (CAS 898746-42-4): A Versatile Fluorinated Heterocyclic Compound

6-Fluoro-1H-pyrrolo[2,3-B]pyridine (CAS 898746-42-4) is a fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This fluoropyrrolopyridine derivative combines the unique electronic properties of fluorine with the structural versatility of fused pyrrole-pyridine systems, making it a valuable building block in modern chemistry.

The molecular structure of 6-Fluoro-1H-pyrrolo[2,3-B]pyridine features a fluorine atom at the 6-position of the pyridine ring, which significantly influences its physicochemical properties. This fluoro-substituted heterocycle exhibits enhanced metabolic stability compared to its non-fluorinated analogs, a property highly sought after in drug discovery. Researchers are particularly interested in how the electron-withdrawing effect of fluorine modifies the compound's reactivity and interaction with biological targets.

Recent studies highlight the growing importance of fluorinated pyrrolopyridines in medicinal chemistry. The 6-Fluoro-1H-pyrrolo[2,3-B]pyridine scaffold serves as a key intermediate in the synthesis of various bioactive molecules targeting neurological disorders and inflammatory conditions. Its ability to participate in diverse chemical transformations while maintaining structural integrity makes it particularly valuable for structure-activity relationship studies.

In material science applications, 6-Fluoro-1H-pyrrolo[2,3-B]pyridine has shown promise as a component in organic electronic materials. The fluorine substitution enhances the compound's electron-accepting capabilities, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its potential in creating more efficient energy materials that could contribute to sustainable technology solutions.

The synthesis of 6-Fluoro-1H-pyrrolo[2,3-B]pyridine typically involves multi-step procedures starting from commercially available pyridine derivatives. Modern synthetic approaches focus on developing more efficient and environmentally friendly routes, with particular emphasis on reducing hazardous byproducts and improving overall yields. Recent advancements in catalytic fluorination methods have significantly improved access to this valuable fluoroheterocycle.

Analytical characterization of 6-Fluoro-1H-pyrrolo[2,3-B]pyridine employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The fluorine NMR signal typically appears in a characteristic range, providing a distinctive fingerprint for quality control. Advanced analytical methods are being developed to detect and quantify trace impurities, ensuring the compound meets the stringent purity requirements for pharmaceutical applications.

Market demand for 6-Fluoro-1H-pyrrolo[2,3-B]pyridine has been steadily increasing, driven by its expanding applications in drug discovery programs. Several contract research organizations and specialty chemical suppliers now include this fluorinated building block in their catalogs, offering various quantities from milligram to kilogram scales. The compound's growing importance is reflected in the increasing number of scientific publications and patent applications citing its use.

Storage and handling of 6-Fluoro-1H-pyrrolo[2,3-B]pyridine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain its stability. Material safety data sheets provide detailed guidance for safe handling procedures in research and industrial settings.

Future research directions for 6-Fluoro-1H-pyrrolo[2,3-B]pyridine include exploring its potential in novel therapeutic areas and advanced material applications. The compound's unique combination of structural features and fluorine effects continues to inspire innovative applications across multiple scientific disciplines. As synthetic methodologies improve and our understanding of fluorine's role in molecular interactions deepens, the significance of this versatile heterocycle is expected to grow further.

For researchers working with 6-Fluoro-1H-pyrrolo[2,3-B]pyridine, staying updated with the latest literature is crucial. Recent publications have described novel derivatives with improved pharmacological profiles and material properties. The compound's structural versatility allows for numerous modifications, enabling the creation of diverse molecular architectures for specific applications.

Quality control standards for 6-Fluoro-1H-pyrrolo[2,3-B]pyridine have become more stringent as its applications expand. Pharmaceutical-grade material typically requires purity levels exceeding 98%, with strict limits on residual solvents and heavy metals. Advanced purification techniques such as preparative HPLC and recrystallization from appropriate solvents are commonly employed to meet these specifications.

The economic aspects of 6-Fluoro-1H-pyrrolo[2,3-B]pyridine production are influenced by factors such as raw material availability, synthetic route efficiency, and purification requirements. As demand increases and synthetic methods improve, the cost of this specialty chemical is expected to become more competitive, potentially expanding its applications to larger-scale uses.

Environmental considerations for 6-Fluoro-1H-pyrrolo[2,3-B]pyridine focus on developing greener synthetic routes and proper waste management. Researchers are investigating biocatalytic approaches and solvent-free reactions to reduce the environmental impact of its production. The compound's stability under various conditions is also being studied to better understand its environmental fate.

In conclusion, 6-Fluoro-1H-pyrrolo[2,3-B]pyridine (CAS 898746-42-4) represents an important class of fluorinated heterocycles with wide-ranging applications in pharmaceutical research and material science. Its unique structural features and the strategic incorporation of fluorine continue to make it a valuable tool for scientists across multiple disciplines. As research progresses, new applications for this versatile compound are likely to emerge, further solidifying its position as a key building block in modern chemistry.